Cas no 1227579-04-5 (2,3-difluoro-6-methylpyridine)

• Product Name: 2,3-difluoro-6-methylpyridine
• CAS No: 1227579-04-5
• MF: C₆H₅F₂N
• MW: 129.107408285141
• MDL: MFCD16610828
• CID: 1215525
• PubChem ID: 70680696
• Update Time: 2025-06-08

2,3-difluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-6-methylpyridine
• DB-181560
• 2,3-DIFLUORO-6-METHYL-PYRIDINE
• CS-0443059
• EN300-7395159
• 2,3-Difluoro-6-picoline
• SB21275
• AS-30484
• 1227579-04-5
• MFCD16610828
• AM62448
• SCHEMBL13003518
• AKOS022179751

• MDL： MFCD16610828
• Inchi： 1S/C6H5F2N/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3
• InChI Key： HGBWAUANMSZOIJ-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C)C=C1)F

Computed Properties

• Exact Mass: 129.03900549g/mol
• Monoisotopic Mass: 129.03900549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-difluoro-6-methylpyridine

Recent Advances in the Application of 2,3-Difluoro-6-methylpyridine (CAS: 1227579-04-5) in Chemical Biology and Pharmaceutical Research

The compound 2,3-difluoro-6-methylpyridine (CAS: 1227579-04-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and agrochemical development. This heterocyclic scaffold has garnered significant attention due to its unique electronic properties, which arise from the strategic placement of fluorine atoms and the methyl group on the pyridine ring. Recent studies have demonstrated its utility in the design of targeted therapeutics, with a focus on kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,3-difluoro-6-methylpyridine as a building block for the development of selective JAK3 inhibitors. The researchers utilized computational modeling to predict the binding affinity of derivatives, followed by synthetic optimization to improve pharmacokinetic properties. The resulting compounds showed promising activity in autoimmune disease models, with improved selectivity profiles compared to earlier generation inhibitors. This work highlights the compound's potential in addressing the challenge of off-target effects in kinase inhibitor therapy.

In parallel developments, the agrochemical sector has investigated 2,3-difluoro-6-methylpyridine derivatives as next-generation fungicides. A patent application (WO2023017265) discloses novel pyridine-based compounds exhibiting broad-spectrum activity against phytopathogenic fungi while maintaining favorable environmental safety profiles. The presence of fluorine atoms was found to enhance both the lipophilicity and metabolic stability of these compounds, addressing key limitations of current commercial fungicides.

Recent synthetic methodology improvements have significantly enhanced access to 2,3-difluoro-6-methylpyridine derivatives. A 2024 report in Organic Letters describes a catalytic C-H fluorination protocol that enables late-stage functionalization of the pyridine core, facilitating rapid structure-activity relationship studies. This methodological advance has accelerated the exploration of this chemical space, particularly for fragment-based drug discovery approaches.

Pharmacokinetic studies of 2,3-difluoro-6-methylpyridine-containing drug candidates have revealed interesting properties. The fluorine substitution pattern appears to favorably influence both membrane permeability and metabolic stability, as demonstrated in recent ADME profiling studies. These characteristics make this scaffold particularly valuable for CNS-targeted therapeutics, where blood-brain barrier penetration is often challenging.

Looking forward, the versatility of 2,3-difluoro-6-methylpyridine suggests continued expansion of its applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a key component in the development of novel PET imaging agents. The unique electronic properties of this scaffold continue to inspire innovative applications across multiple therapeutic areas.